Cas no 64741-64-6 (Naphtha (petroleum), full-range alkylate)

• Product Name: Naphtha (petroleum), full-range alkylate
• CAS No: 64741-64-6
• CID: 517094
• Update Time: 2025-06-07

Naphtha (petroleum), full-range alkylate Chemical and Physical Properties

Names and Identifiers

• Naphtha (petroleum),full-range alkylate
• Full-range alkylate naphtha
• Naphtha, petroleum, full-range alkylate
• Naphtha (petroleum), full-range alkylate
• ALKYLATE
• Naphtha (petroleum), full-range alkylate Low boiling point modified naphtha
• Alkylate Standard Mix@Varied conc. by %w/w

Additional information on Naphtha (petroleum), full-range alkylate

Naphtha (petroleum), full-range alkylate (CAS No. 64741-64-6): A Comprehensive Technical Overview

Naphtha (petroleum), full-range alkylate (CAS No. 64741-64-6) is a specialized hydrocarbon mixture derived from petroleum refining processes. This versatile product plays a crucial role in various industrial applications, particularly in the formulation of high-performance fuels and solvents. The full-range alkylate naphtha stands out for its consistent quality and tailored hydrocarbon composition, making it a preferred choice for manufacturers seeking reliable feedstock.

The chemical composition of 64741-64-6 naphtha typically consists of branched-chain paraffins (isoparaffins) with carbon numbers ranging from C7 to C12. This specific molecular structure contributes to its excellent combustion characteristics and stability. Unlike conventional naphtha products, the alkylated petroleum naphtha exhibits superior resistance to oxidation and degradation, which explains its growing popularity in specialty applications.

One of the most significant applications of full-range alkylate naphtha petroleum is in the production of high-octane gasoline blending components. The branched-chain hydrocarbons in this product naturally boost octane ratings without requiring additional additives. This property aligns perfectly with current market demands for cleaner-burning fuels and reduced emissions, addressing environmental concerns that dominate today's energy discussions.

The manufacturing process for Naphtha (petroleum), full-range alkylate involves sophisticated refinery operations including alkylation units where light olefins are combined with isobutane. This process yields the characteristic isoparaffin-rich mixture that defines 64741-64-6 CAS product. Modern refineries employ advanced technologies to ensure precise control over the product's distillation range and hydrocarbon profile.

Beyond fuel applications, alkylate range naphtha serves as an excellent solvent in various industrial processes. Its balanced evaporation rate and solvency power make it ideal for coatings, adhesives, and cleaning formulations. The product's consistent quality and predictable performance have made it a staple in industries requiring reliable hydrocarbon solvents.

Market trends indicate growing interest in petroleum full-range alkylate as industries seek alternatives to more volatile aromatic solvents. This shift responds to both regulatory pressures and workplace safety considerations. The product's favorable toxicological profile and lower environmental impact position it well in the evolving chemical marketplace.

Quality control for Naphtha (petroleum), full-range alkylate CAS 64741-64-6 involves rigorous testing of physical and chemical parameters. Key specifications typically include distillation range (usually between 90-190°C), density, sulfur content, and hydrocarbon type distribution. These parameters ensure the product meets the exacting standards required for its diverse applications.

Storage and handling of full-range alkylate naphtha petroleum require standard hydrocarbon precautions. While not classified as highly hazardous, proper ventilation and grounding procedures should be observed. The product's relatively high flash point compared to lighter naphthas contributes to safer handling characteristics.

Innovations in alkylate petroleum naphtha production continue to emerge, focusing on energy efficiency and yield optimization. Recent developments include catalytic process improvements and integration with renewable feedstock processing. These advancements address the dual challenges of economic viability and sustainability that dominate current refinery operations.

The global market for 64741-64-6 naphtha alkylate shows steady growth, particularly in regions with stringent fuel quality regulations. Asia-Pacific markets demonstrate particularly strong demand growth, driven by expanding automotive sectors and tightening emission standards. This geographic trend reflects broader patterns in petroleum product consumption.

Technical comparisons between Naphtha (petroleum), full-range alkylate and conventional naphtha products highlight several advantages. The alkylate version offers superior stability, lower sulfur content, and more consistent composition. These characteristics translate to better performance in end-use applications and reduced maintenance requirements for equipment.

Environmental considerations for full-range alkylate naphtha petroleum products continue to evolve. Lifecycle assessments compare favorably against alternative solvents and fuel components, particularly in terms of volatile organic compound (VOC) emissions. This environmental profile supports its use in applications where regulatory compliance is critical.

Future developments in alkylate range naphtha 64741-64-6 technology may focus on integration with bio-based feedstocks and further refinement of hydrocarbon profiles. These directions align with broader industry trends toward sustainability and product customization. Research in these areas promises to enhance the product's value proposition.

For formulation chemists and process engineers, understanding the precise characteristics of Naphtha (petroleum), full-range alkylate is essential for optimal application. The product's balanced properties allow for innovative uses in diverse industries, from specialty chemicals to energy applications. Technical data sheets provide detailed guidance for specific implementation scenarios.

The economic aspects of petroleum full-range alkylate production and distribution reflect its position as a mid-value refinery product. Pricing typically follows crude oil trends but with specific premiums related to its specialized nature and processing costs. Market analysts track these dynamics closely as indicators of refinery profitability.

In conclusion, Naphtha (petroleum), full-range alkylate (CAS No. 64741-64-6) represents a sophisticated petroleum derivative with wide-ranging industrial significance. Its unique combination of properties ensures continued relevance in an evolving energy and chemical landscape. As technologies advance and market needs change, this versatile product will likely maintain its important role in numerous applications.